AbstractNanoporous carbon (carbide-derived carbon (CDC)) has been prepared via high-temperature chlorination of a spherical NbC/C nanocomposite synthesized by a new process [19]. The CDC has been characterized by X-ray diffraction, Raman spectroscopy, scanning electron microscopy in combination with energy dispersive X-ray analysis, and transmission electron microscopy. Using nitrogen adsorption–desorption measurements, we have determined the average pore size (3.627 nm), pore size distribution, and total pore volume (1.215 cm3/g) in the CDC and calculated its specific surface area by the BET method (817.282 m2/g). The electrochemical behavior of the nanoporous carbon (CDC) has been studied using half-cell cyclic voltammetry measurements in the potential sweep range from –1.0 to +1.0 V vs. carbon and impedance spectroscopy.

AbstractUnidirectional composites exhibit the highest strength when stretched along the fibers. However, the proper determination of the strength faces great methodological difficulties. The main problems of tensile testing of polymer composites consisted in development of the specimen shape and the method of specimen fixation which ensure the minimum impact of the stress concentration near the grips on the strength measurements. A conventional shape of the specimen with fillets is unsuitable for unidirectional polymers owing to the splitting occurring in the fillet zones upon loading. Therefore, the specimens are usually standardized in the form of rectangular strips fixed using tabs or special grips which provide constant transverse forces. However, with such a specimen shape, a significant stress concentration inevitably occurs at the edge of grips, and the lower the ratio of the interlayer shear modulus to the longitudinal Young’s modulus, the greater the stress concentration impact. For the purpose of the most correct determination of the strength, we propose to use specimens with smoothly varying dimensions at the same cross-sectional area which ensures keeping the total number of unbroken fibers in each section. The specimen thickness decreases when moving from the working part of the specimen to the gripping part, whereas the width (while maintaining the section area) grows to prevent the collapse of the specimen resulting from transverse forces in standard self-tightening grips. Analytical and FEM modeling is performed to select a rational contour shape. Technological equipment has been developed, and a procedure of manufacturing testing specimens has been worked out. The tensile test of specially manufactured curvilinear reinforced specimens showed higher strength values compared to standard rectangular strips or specimens with semicircular fillets.

Abstract—We have studied the effect of monoclinic ZrO2 additions (1.5, 5, and 10 vol %) on the shrinkage kinetics of submicron α-Al2O3 powder. Ceramic samples were prepared by two-step spark plasma sintering (SPS). It has been shown that the two-step SPS process (heating to the temperature corresponding to 90% relative density and isothermal holding at this temperature) allows one to obtain ceramics with ultrafine-grained microstructure and high, near-theoretical density. Large ZrO2 additions (10%) lead to an increase in the activation energy for SPS and a decrease in grain-boundary deformation rate in the isothermal holding step.

Abstract—In this paper, we report the development of a unified inductively coupled plasma atomic emission spectrometry technique that allows one to assess the purity of T 000 metallic tellurium. The process comprises two sequential steps: hydrometallurgical processing of electric filter dust concentrate, based on a classic hydrometallurgical scheme of processing anode slime from copper production, and electrolytic tellurium extraction followed by reducing–refining melting for the preparation of metallic tellurium. For high-speed analytical monitoring of the preparation of T 000 tellurium, we have developed an atomic emission spectrometry technique; chosen analytical lines, the inductively coupled plasma power, and an optimal-compromise matrix component concentration; and evaluated the adequacy of the proposed technique. No high-speed versatile techniques for chemical analysis of metallic tellurium, intermediate products differing in purity, or raw materials have been previously reported in the literature. The proposed technique allows one to determine up to 61 analytes with limits of detection (LODs) in the range from n × 10–7 to n × 10–4 wt % and intralaboratory precision better than 25%. Information about analyte concentrations obtained using the proposed technique allows one to optimize technologically important process parameters, draw conclusions regarding the quality of raw materials, and infer whether the final product—metallic tellurium—corresponds to grade T 000. The data we present on the chemical composition of the final product, intermediate products, and raw materials clearly demonstrate effectiveness of each step in the proposed scheme for the preparation of pure tellurium.

Abstract—This paper reports results on self-propagating high-temperature synthesis of cast materials in the Mo–Al–C system. Experiments were carried out in a 3-L reactor at an argon pressure p = 5 MPa. The starting mixture consisted of molybdenum(VI) oxide, aluminum (ASD-1), carbon (graphite), and aluminum oxide (alundum) powders. It has been demonstrated that, varying the percentages of the components in the starting mixture, one can influence synthesis parameters and the phase composition and microstructure of the final products. At the stoichiometric composition of the starting mixture calculated for the Mo3Al2C phase, not only the required phase but also molybdenum aluminides and carbides were obtained in experiments. Combustion of the starting mixture was accompanied by scatter of the reactants and final products from the crucible. Dilution of the starting mixture with Al2O3 inert additions has been shown to increase the percentage of the required phase Mo3Al2C in the synthesis products. The largest percentage of Mo3Al2C in the ingot was reached at 20% Al2O3.

AbstractAn analytical approach that provides obtaining conservative estimates for the probability of fatigue brittle failure in the structural components of technical systems taking into account the scatter in the initial size of cracklike defects described by an exponential probabilistic distribution is presented. The operational loading is considered both as a deterministic process (with the loading cycles of constant amplitude and frequency) and as a random one (a steady-state narrowband Gaussian random loading). The crack growth kinetics is described on the basis of the modified Paris equation that takes into account the effects of the stress ratio (the loading cycle asymmetry). The parameters of the Paris law are considered as deterministic quantities. An example of the assessment of fatigue failure probability for an element of a linear pipeline section containing an axial crack on the inner surface and loaded by an internal pressure is presented. A comparative analysis of the results obtained with and without taking into account the random nature of the operational loading is performed. It is shown that neglecting the random nature of the operational loading leads to nonconservative estimates obtained for the fatigue failure probability, which can differ by an order of magnitude from calculation data taking into account the stochastic nature of the loading process. The developed method can be used in the implementation of probabilistic and risk-based approaches to providing strength, service life, and safety for technical systems under real operation conditions and in adjusting standard operating programs in terms of choosing the frequency and scope of nondestructive testing.

AbstractIn this paper, we present the results of computational and experimental studies of changes in patterns of resistance to deformation and damage accumulation under conditions of irregular low-cycle loading, which are compared with similar data of a regular cyclic elastoplastic deformation upon equal loading. An irregular mode of low-cycle loading implemented in research is adopted as a uniform distribution of the change in the stress amplitude between specified maximum and minimum levels at the symmetric shape of the cycle. This mode was reproduced on test equipment by introducing into the control program of the corresponding functional dependence of changes in the stress amplitude in the cycles. Obtained in the irregular loading mode, the data on a cycle-by-cycle kinetics of both cyclic and unilaterally accumulated strains were recorded in a database and then compared with the data for a regular loading. This made possible their analytical description by the corresponding state equations with the correction of the diagram parameters of cyclic elastoplastic deformation, accounting for the irregularity conditions of loading modes. The experimental results are presented as test mode diagrams, curves of a low-cycle fatigue of the studied material in the soft and hard loading modes, diagrams of a cycle-by-cycle kinetics of the cyclic and accumulated strains in the regular and irregular modes, and kinetic diagrams of damage accumulation under these conditions. The summation criteria that include the deformation characteristics of accumulated damage are used. It is shown that, with allowance for change in the nature of the strain development during irregular low-cycle loading, the criterion dependences when accepting the condition of reaching the limiting state can be used to estimate the durability and compare it with the similar data in regular modes.

AbstractAlloys based on copper and nickel are widely used in various industries. Their properties directly depend on existing impurities and dopants. Therefore, monitoring of these components in alloy compositions remains an urgent issue. This work studies analytical characteristics of the methods used for determination of As, Bi, Pb, Sb, and Sn in copper, nickel, and alloys on their basis by electrothermal atomic absorption spectrometry (ETAAS) with line spectrum sources, deuterium background correction, and longitudinal heating by graphite tube (LR-LS ETAAS) and high-resolution ETAAS with continuous spectrum source and transversally heated atomizer (HR-CS ETAAS). The parameters of the atomizer temperature program have been optimized for both variants of atomic absorption spectrometry. The interfering influence of the matrix of the considered samples has been revealed: Cu and Ni significantly distort analytical signals and cause significant background absorption. It has been established that, in the course of plotting of calibrating dependences using LR-LS ETAAS, it is necessary to add a matrix component to calibrating solutions, and in the case of HR-CS ETAAS, it is possible to exclude the matrix addition without an increase in the error of analysis. The developed procedures have been verified upon analysis of high-purity copper and nickel, as well as standard alloys based on VSM14-5 copper (crude copper), VSM14-6 (bronze) and VSN2-2 nickel. The achieved detection limits of elements using HR-CS ETAAS amount to n × 10–5%. For LR-LS ETAAS, this value is an order of magnitude higher. The determination of lower contents of elements in such materials should involve separation of the matrix.

Abstract—Single-phase (1 – x)(K0.5Na0.5)NbO3⋅xLiNbO3 (KNN–LN) perovskite-structure ceramic materials with x = 0–0.10 modified with CuO and KCl additions have been prepared by solid-state synthesis, and their phase composition, structure, microstructure, and dielectric and ferroelectric properties have been studied. Increasing the percentage of lithium niobate has been shown to increase their Curie temperature and lower the temperature of their polymorphic phase transition, which is accompanied by a decrease in perovskite cell parameters, in accord with the ionic radii of the A-site cations. The x = 0.2 material has been found to have an increased room-temperature dielectric permittivity, which correlates with the observed increase in spontaneous polarization, as evidenced by laser radiation second harmonic generation intensity measurements.

Abstract—This paper examines the effect of size parameters of magnesium hydroxide nanoparticles prepared by different methods on the formation of hydrosilicate nanoscrolls with the composition Mg3Si2O5(OH)4 under hydrothermal conditions, their geometric characteristics, and their thermal behavior. Magnesium hydrosilicate nanoscrolls with the chrysotile structure have been shown to form regardless of the hydrothermal treatment time and the method used to prepare magnesium hydroxide. At the same time, the nanoscroll length distribution and, especially, the nanoscroll diameter distribution depend on the method used to prepare magnesium hydroxide. In the case of hydrosilicate samples synthesized from Mg(OH)2 prepared by mixing reagents in microreactor with free impinging jets, the exothermic peak due to the conversion of magnesium hydrosilicate into magnesium silicate with the forsterite structure is located at a temperature of 817°C, whereas in the case of samples prepared from magnesium hydroxide synthesized via reverse precipitation the peak is shifted to higher temperatures (825°C).